![molecular formula C19H17N3O2 B3863628 2-(1H-benzimidazol-2-yl)-3-(2-ethoxy-3-methoxyphenyl)acrylonitrile](/img/structure/B3863628.png)
2-(1H-benzimidazol-2-yl)-3-(2-ethoxy-3-methoxyphenyl)acrylonitrile
Overview
Description
2-(1H-benzimidazol-2-yl)-3-(2-ethoxy-3-methoxyphenyl)acrylonitrile, also known as BIA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BIA is a member of the benzimidazole family, which is known for its diverse biological activities such as antiviral, antitumor, and antifungal properties.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-(2-ethoxy-3-methoxyphenyl)acrylonitrile is not fully understood. However, studies have suggested that this compound induces apoptosis in cancer cells by activating the caspase pathway. This compound also inhibits the replication of the hepatitis B virus by interfering with the viral DNA polymerase activity.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the replication of the hepatitis B virus, and inhibit the growth of Candida albicans. This compound has also been shown to have antioxidant activity and to inhibit the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1H-benzimidazol-2-yl)-3-(2-ethoxy-3-methoxyphenyl)acrylonitrile in lab experiments include its potential antitumor, antiviral, and antifungal activities. This compound is also relatively easy to synthesize, making it readily available for research purposes. The limitations of using this compound in lab experiments include its limited solubility in water, which can make it difficult to use in certain assays. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several future directions for research on 2-(1H-benzimidazol-2-yl)-3-(2-ethoxy-3-methoxyphenyl)acrylonitrile. One potential direction is to study the mechanism of action of this compound in more detail to better understand its effects on cancer cells, the hepatitis B virus, and Candida albicans. Another direction is to explore the potential use of this compound as a therapeutic agent in the treatment of cancer, viral infections, and fungal infections. Additionally, further research could be done to optimize the synthesis of this compound and to develop more efficient methods for its use in lab experiments.
Scientific Research Applications
2-(1H-benzimidazol-2-yl)-3-(2-ethoxy-3-methoxyphenyl)acrylonitrile has shown potential in various fields of scientific research. It has been studied for its antitumor activity, where it inhibits the growth of cancer cells by inducing apoptosis. This compound has also been studied for its antiviral activity, where it inhibits the replication of the hepatitis B virus. Additionally, this compound has been shown to have antifungal activity against Candida albicans.
properties
IUPAC Name |
(E)-2-(1H-benzimidazol-2-yl)-3-(2-ethoxy-3-methoxyphenyl)prop-2-enenitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O2/c1-3-24-18-13(7-6-10-17(18)23-2)11-14(12-20)19-21-15-8-4-5-9-16(15)22-19/h4-11H,3H2,1-2H3,(H,21,22)/b14-11+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKXZWMILFGUVCL-SDNWHVSQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=C1OC)C=C(C#N)C2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC=C1OC)/C=C(\C#N)/C2=NC3=CC=CC=C3N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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